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5,7-Dihydroxy-4-methylcoumarin stability and
storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5,7-Dihydroxy-4-methylcoumarin

CAS No.: 2107-76-8

Cat. No.: S621822

Stability Data and Storage Conditions

Property /

Details Source
Aspect

Physical Form Yellow powder that fluoresces blue and absorbs ultraviolet NOAA

light. [1]
Melting Point 296-299 °C (lit.); 518 to 545 °F. [2] [1] Sigma-Aldrich, NOAA
Storage 4°C (refrigerator) or -20°C; for long-term storage, -80°C is MedChemExpress,
Temperature recommended. [3] [1] NOAA
Light Must be protected from light during storage. [3] MedChemExpress
Sensitivity
Solubility Slightly soluble in water. [1] Soluble in DMSO (25 mg/mL). NOAA,

[3] MedChemExpress
Reactivity Behaves as a weak organic acid (phenol and lactone). NOAA
Profile Incompatible with strong oxidizing acids, bases, and strong

reducing agents. [1]
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Experimental Protocols for Stability Assessment

While direct experimental data on the degradation of 5,7-Dihydroxy-4-methylcoumarin is limited in the
search results, research on similar compounds provides a robust methodology you can apply. Studies on 4,7-
dihydroxycoumarin derivatives use Advanced Oxidation Processes (AOPs) to simulate degradation,

employing techniques suitable for evaluating the compound's stability under oxidative stress. [4]

¢ Degradation via Hydroxyl Radicals: The core method involves generating hydroxyl radicals (HOe)
in an aqueous solution through the Fenton reaction (e.g., using 1 mM H202 and 0.33 mM FeSOa in
a 100 mM phosphate buffer at pH 7.4). [4]

¢ Radical Trapping and Detection: The highly reactive HO- radicals are trapped using a spin-trapping
agent like DEPMPO.

¢ Reaction Monitoring: The reaction is monitored using Electron Paramagnetic Resonance (EPR)
spectroscopy. [4] A decrease in the EPR signal of the DEPMPO-HO- adduct after adding the
coumarin compound indicates its reactivity with HOe radicals and provides a measure of its stability.
[4]

¢ Kinetic and Product Analysis: The overall rate constant ((k_{overall})) for the reaction with HOe
radicals can be estimated, allowing for the calculation of the half-life ((\tau_{1/2})) of the compound
under these conditions. [4] The workflow for this stability assessment is as follows:
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Safety and Handling Considerations

Proper handling is crucial for maintaining both sample integrity and personal safety.

¢ Handling Precautions: A recommended respirator for weighing and diluting the neat chemical is a
NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge and a
dust/mist filter. [1]

¢ Spill Management: Spills should be dampened with ethanol, transferred to a container, and any
remaining material picked up with ethanol-dampened absorbent paper. Contaminated materials
should be sealed in a vapor-tight plastic bag. Surfaces should be washed with ethanol followed by
soap and water. [1]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s621822?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/20215
https://cameochemicals.noaa.gov/chemical/20215
https://www.sigmaaldrich.com/US/en/product/sial/phl80159
https://www.medchemexpress.com/5-7-dihydroxy-4-methylcoumarin.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916318/
https://www.smolecule.com/products/b621822#5-7-dihydroxy-4-methylcoumarin-stability-and-storage-conditions
https://www.smolecule.com/products/b621822#5-7-dihydroxy-4-methylcoumarin-stability-and-storage-conditions
https://www.smolecule.com/products/b621822#5-7-dihydroxy-4-methylcoumarin-stability-and-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s621822?utm_src=pdf-bulk
https://www.smolecule.com/products/s621822?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s621822?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

